Cas no 626251-12-5 (4-Acetamido-3-fluorophenylboronic Acid)

• Product Name: 4-Acetamido-3-fluorophenylboronic Acid
• CAS No: 626251-12-5
• MF: C₈H₉BFNO₃
• MW: 196.971365690231
• MDL: MFCD26141998
• CID: 2083780
• PubChem ID: 85886685
• Update Time: 2025-06-11

4-Acetamido-3-fluorophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Acetamido-3-fluorophenylboronic Acid
• SY027268
• AKOS027256981
• MFCD26141998
• DB-253064
• BAB25112
• 4-Acetamido-3-fluorophenylboronicAcid
• CS-0174684
• AC6494
• (4-acetamido-3-fluorophenyl)boronic acid
• 626251-12-5
• EN300-4482201

• MDL： MFCD26141998
• Inchi： 1S/C8H9BFNO3/c1-5(12)11-8-3-2-6(9(13)14)4-7(8)10/h2-4,13-14H,1H3,(H,11,12)
• InChI Key： RSBBBRALHOPKCM-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=CC=1NC(C)=O

Computed Properties

• Exact Mass: 197.0659515g/mol
• Monoisotopic Mass: 197.0659515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Additional information on 4-Acetamido-3-fluorophenylboronic Acid

Recent Advances in the Application of 4-Acetamido-3-fluorophenylboronic Acid (CAS: 626251-12-5) in Chemical Biology and Pharmaceutical Research

4-Acetamido-3-fluorophenylboronic acid (CAS: 626251-12-5) is a boronic acid derivative that has gained significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of an acetamido group and a fluorine atom on the phenyl ring, exhibits unique reactivity and binding properties, making it a valuable tool in drug discovery, proteomics, and materials science. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutics and as a probe for studying biological systems.

One of the most notable applications of 4-Acetamido-3-fluorophenylboronic acid is its role in the development of boron-containing drugs. Boronic acids are known for their ability to form reversible covalent bonds with diols, a property that has been exploited in the design of enzyme inhibitors, particularly targeting serine proteases. Recent research has demonstrated the efficacy of this compound in the inhibition of proteases involved in inflammatory and infectious diseases, offering new avenues for therapeutic intervention.

In addition to its therapeutic potential, 4-Acetamido-3-fluorophenylboronic acid has been utilized in the field of chemical biology as a molecular probe. Its fluorine atom provides a handle for ¹⁹F NMR spectroscopy, enabling researchers to study protein-ligand interactions in real-time. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in mapping the binding sites of carbohydrate-processing enzymes, providing insights into their mechanistic pathways and facilitating the design of more effective inhibitors.

The compound's unique electronic properties, conferred by the fluorine substituent, also make it a promising candidate for materials science applications. Recent work has explored its incorporation into organic electronic materials, where its ability to modulate electron density and enhance stability has been leveraged to improve the performance of organic semiconductors and sensors. This dual utility in both biological and materials contexts underscores the compound's broad applicability.

Despite these advancements, challenges remain in the optimization of 4-Acetamido-3-fluorophenylboronic acid for specific applications. Issues such as solubility, bioavailability, and off-target effects in biological systems require further investigation. Ongoing research aims to address these limitations through structural modifications and the development of novel delivery systems, as reported in a 2024 preprint on bioRxiv.

In conclusion, 4-Acetamido-3-fluorophenylboronic acid (CAS: 626251-12-5) represents a multifaceted tool in modern chemical and pharmaceutical research. Its applications span drug discovery, enzymology, and materials science, driven by its unique chemical properties. As research continues to uncover new uses and refine existing ones, this compound is poised to play an increasingly important role in advancing scientific and medical innovation.